Nifursol-15N2,d2
Nifursol-15N2,d2
Brand Name:
Vulcanchem
CAS No.:
1246833-64-6
VCID:
VC0135306
InChI:
InChI=1S/C12H7N5O9/c18-11-8(3-6(15(20)21)4-9(11)16(22)23)12(19)14-13-5-7-1-2-10(26-7)17(24)25/h1-5,18H,(H,14,19)/b13-5+/i1D,2D,13+1,14+1
SMILES:
C1=C(OC(=C1)[N+](=O)[O-])C=NNC(=O)C2=C(C(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-])O
Molecular Formula:
C₁₂H₅D₂N₃¹⁵N₂O₉
Molecular Weight:
369.21
Nifursol-15N2,d2
CAS No.: 1246833-64-6
Reference Standards
VCID: VC0135306
Molecular Formula: C₁₂H₅D₂N₃¹⁵N₂O₉
Molecular Weight: 369.21
| CAS No. | 1246833-64-6 |
|---|---|
| Product Name | Nifursol-15N2,d2 |
| Molecular Formula | C₁₂H₅D₂N₃¹⁵N₂O₉ |
| Molecular Weight | 369.21 |
| IUPAC Name | N-[(E)-(3,4-dideuterio-5-nitrofuran-2-yl)methylideneamino]-2-hydroxy-3,5-dinitro(15N)benzamide |
| Standard InChI | InChI=1S/C12H7N5O9/c18-11-8(3-6(15(20)21)4-9(11)16(22)23)12(19)14-13-5-7-1-2-10(26-7)17(24)25/h1-5,18H,(H,14,19)/b13-5+/i1D,2D,13+1,14+1 |
| SMILES | C1=C(OC(=C1)[N+](=O)[O-])C=NNC(=O)C2=C(C(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-])O |
| Synonyms | 2-Hydroxy-3,5-dinitro-benzoic Acid 2-[(5-Nitro-2-furanyl)methylene]hydrazide-15N2,d2; 3,5-Dinitro-salicylic Acid (5-Nitrofurfurylidene)hydrazide-15N2,d2; Histomon-15N2,d2; Salfuride-15N2,d2; Sulfuride-15N2,d2; |
| PubChem Compound | 71750947 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume